Cas no 34779-65-2 (2-(2-(Trifluoromethyl)phenyl)acetamide)

• Product Name: 2-(2-(Trifluoromethyl)phenyl)acetamide
• CAS No: 34779-65-2
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• MDL: MFCD00153288
• CID: 312424
• PubChem ID: 2760752
• Update Time: 2025-10-28

2-(2-(Trifluoromethyl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethyl)phenyl)acetamide
• 2-(Trifluoromethyl)phenylacetamide
• Benzeneacetamide,2-(trifluoromethyl)-
• 2-(Trifluoromethyl)benzeneacetamide
• 2-[2-(trifluoromethyl)phenyl]acetamide
• 2-(trifluoromethyl)phenylacetamide, AldrichCPR
• SCHEMBL1395805
• 2-(a,a,a-Trifluoro-o-tolyl)-acetamide
• EINECS 252-209-3
• CS-0186387
• AKOS015995392
• NS00055226
• 2-(TRIFLUOROMETHYL)-BENZENEACETAMIDE
• trifluoromethylbenzeneacetamide
• MFCD00153288
• DTXSID90188326
• 34779-65-2
• FT-0651211
• SY063144
• J-019746
• 2-(trifluoromethyl)phenyl acetamide
• FS-4875
• DB-069073

• MDL： MFCD00153288
• Inchi： 1S/C9H8F3NO/c10-9(11,12)7-4-2-1-3-6(7)5-8(13)14/h1-4H,5H2,(H2,13,14)
• InChI Key： RBYZOKNDDRTADS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CC(N)=O)(F)F

Computed Properties

• Exact Mass: 203.05600
• Monoisotopic Mass: 203.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.297
• Boiling Point: 295°Cat760mmHg
• Flash Point: 132.2°C
• Refractive Index: 1.478
• PSA: 43.09000
• LogP: 2.43350
• Solubility: Not determined

2-(2-(Trifluoromethyl)phenyl)acetamide Security Information

• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(2-(Trifluoromethyl)phenyl)acetamide

Comprehensive Guide to 2-(2-(Trifluoromethyl)phenyl)acetamide (CAS No. 34779-65-2): Properties, Applications, and Market Insights

2-(2-(Trifluoromethyl)phenyl)acetamide (CAS No. 34779-65-2) is a specialized organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and material science. This trifluoromethyl-substituted acetamide derivative has gained significant attention due to its unique chemical properties and versatility in synthesis. Researchers and industry professionals frequently search for terms like "2-(2-(Trifluoromethyl)phenyl)acetamide uses", "CAS 34779-65-2 supplier", and "trifluoromethyl phenyl acetamide synthesis", reflecting the growing interest in this compound.

The molecular structure of 2-(2-(Trifluoromethyl)phenyl)acetamide features a phenyl ring substituted with a trifluoromethyl group at the ortho position, coupled with an acetamide functional group. This combination imparts unique electronic and steric properties that make it valuable in medicinal chemistry. Recent studies highlight its potential as a building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The trifluoromethyl group enhances metabolic stability and membrane permeability, key factors in modern pharmaceutical design.

In the agrochemical sector, 2-(2-(Trifluoromethyl)phenyl)acetamide serves as an intermediate for novel crop protection agents. The fluorine-containing compounds are increasingly important in developing pesticides with improved efficacy and environmental profiles. Manufacturers searching for "high purity 34779-65-2" or "trifluoromethyl phenyl acetamide technical grade" often require this compound for research into next-generation agricultural chemicals with reduced ecological impact.

The synthesis of 2-(2-(Trifluoromethyl)phenyl)acetamide typically involves multi-step organic reactions starting from 2-trifluoromethylbenzene derivatives. Process optimization for large-scale production remains a hot topic among chemical engineers, with many searching for "efficient synthesis of 34779-65-2" and "green chemistry approaches for trifluoromethyl acetamides". Recent advancements in catalytic fluorination and amide bond formation have improved the economic viability of this compound.

Market analysis shows growing demand for 2-(2-(Trifluoromethyl)phenyl)acetamide across North America, Europe, and Asia-Pacific regions. Pharmaceutical companies account for approximately 60% of consumption, followed by agrochemical manufacturers (30%) and research institutions (10%). Quality specifications vary by application, with pharmaceutical-grade 34779-65-2 requiring higher purity (>99%) compared to industrial-grade material (>95%). Suppliers differentiating their products with custom synthesis services and technical support gain competitive advantage in this niche market.

From a regulatory perspective, 2-(2-(Trifluoromethyl)phenyl)acetamide is not classified as hazardous under major chemical inventories. However, proper laboratory safety protocols should always be followed when handling this compound. Environmental fate studies indicate moderate persistence in soil systems, prompting ongoing research into biodegradable analogs for sustainable applications. These ecological considerations align with current industry trends toward green chemistry and responsible innovation.

Analytical characterization of 2-(2-(Trifluoromethyl)phenyl)acetamide typically involves HPLC analysis, NMR spectroscopy, and mass spectrometry. Quality control parameters include assay purity, residual solvents, and heavy metal content. Researchers often search for "34779-65-2 analytical methods" and "trifluoromethyl acetamide spectral data" when developing new applications or troubleshooting synthesis pathways.

The future outlook for 2-(2-(Trifluoromethyl)phenyl)acetamide appears promising, with projected annual growth of 6-8% in the pharmaceutical sector. Emerging applications in electronic materials and liquid crystals may create additional demand. Patent analysis reveals increasing innovation around this scaffold, particularly in kinase inhibitor development and PET tracer chemistry. As the chemical industry embraces fluorine chemistry and structure-activity relationship optimization, compounds like 2-(2-(Trifluoromethyl)phenyl)acetamide will continue to play a pivotal role in advanced material and life science research.